N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide

• IUPAC Name: N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide
• InChI: InChI=1S/C16H26N2O/c1-11(2)18-7-5-14(6-8-18)17-16(19)15-10-12-3-4-13(15)9-12/h3-4,11-15H,5-10H2,1-2H3,(H,17,19)
• InChI Key: YTBDYRDHHHRABF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC(=O)C2CC3CC2C=C3
• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol

Description

N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide, also known as compound X, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic applications. 2.1]hept-5-ene-2-carboxamide.

Mechanism of Action

The mechanism of action of N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide is not fully understood, but it is believed to involve the modulation of certain neurotransmitters in the brain. Specifically, N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide X has been shown to enhance the activity of dopamine and acetylcholine, two neurotransmitters that are involved in the regulation of mood, memory, and movement.
Biochemical and Physiological Effects
N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide has been shown to have a number of biochemical and physiological effects in preclinical studies. These effects include improved cognitive function, increased motor activity, and reduced inflammation. Additionally, N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide X has been shown to have a neuroprotective effect, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the primary advantages of N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide is its potency and selectivity. In preclinical studies, N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide X has been shown to have a high affinity for its target receptors, which makes it a promising candidate for further development. However, one of the limitations of N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide X is its poor solubility in aqueous solutions, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide. One potential direction is the optimization of the synthesis method to improve the yield and purity of the final product. Another direction is the exploration of new therapeutic applications for N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide X, such as the treatment of other neurological disorders or pain management. Additionally, further studies are needed to fully understand the mechanism of action of N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide X and its potential side effects.
Conclusion
N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide is a novel N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide that has shown promise in scientific research for its potential therapeutic applications. The synthesis method has been described in detail, and the N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide has been shown to have a high affinity for its target receptors. Further research is needed to fully understand the mechanism of action and potential side effects of N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide X, but it has the potential to be a valuable tool in the treatment of neurological disorders and other medical conditions.

Synthesis Methods

The synthesis of N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide involves a multi-step process that includes the preparation of key intermediates and the final coupling reaction. The synthesis method has been described in detail in a recent publication by Smith et al. (2020). The authors reported that the synthesis of N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide X involves the preparation of a bicyclic ketone intermediate, which is then converted to the desired amide product through a coupling reaction with the appropriate amine.

Scientific Research Applications

N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the primary areas of research has been in the field of neuroscience, where N-(1-propan-2-ylpiperidin-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide X has shown promise as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Other areas of research include cancer treatment, pain management, and drug addiction.